Cas no 1234845-77-2 (4-Ethyl-1-fluoro-2-methoxybenzene)

• Product Name: 4-Ethyl-1-fluoro-2-methoxybenzene
• CAS No: 1234845-77-2
• MF: C₉H₁₁FO
• MW: 154.181446313858
• CID: 1092045
• PubChem ID: 59789185
• Update Time: 2025-05-28

4-Ethyl-1-fluoro-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-1-fluoro-2-methoxybenzene
• 4-ethyl-1-fluoro-2-methoxy-benzene
• 1234845-77-2
• SCHEMBL2432106
• DB-113312
• WQJKYPARVGMVFG-UHFFFAOYSA-N

• Inchi： 1S/C9H11FO/c1-3-7-4-5-8(10)9(6-7)11-2/h4-6H,3H2,1-2H3
• InChI Key： WQJKYPARVGMVFG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1OC)CC

Computed Properties

• Exact Mass: 154.079393132g/mol
• Monoisotopic Mass: 154.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-Ethyl-1-fluoro-2-methoxybenzene

Comprehensive Analysis of 4-Ethyl-1-fluoro-2-methoxybenzene (CAS 1234845-77-2): Properties, Applications, and Industry Trends

4-Ethyl-1-fluoro-2-methoxybenzene (CAS 1234845-77-2) is a fluorinated aromatic compound gaining attention in pharmaceutical intermediates and specialty chemical synthesis. With the rising demand for fluorinated organic compounds in drug development, this molecule’s unique methoxy-ethyl-fluoro substitution pattern offers versatile reactivity. Its structural features align with trends in precise molecular design, a hot topic in AI-driven drug discovery and green chemistry.

The compound’s physicochemical properties include moderate polarity due to the methoxy group and enhanced stability from the ethyl-fluorine interaction. Researchers highlight its potential as a building block for agrochemicals and electronic materials, addressing frequent search queries like "fluorobenzene derivatives in OLEDs" or "sustainable aryl fluoride synthesis". Analytical techniques such as HPLC-MS and NMR confirm its high purity (>98%), a critical factor for high-value applications.

Industry discussions often link CAS 1234845-77-2 to bioisostere strategies in medicinal chemistry, where fluorine atoms improve metabolic stability. Recent patents reference similar structures for kinase inhibitor development, correlating with trending searches on "fluorine in drug design 2024". Environmental considerations are also addressed: its low bioaccumulation potential meets REACH compliance standards, a frequent concern in EU chemical regulations.

Innovative synthesis routes for 4-Ethyl-1-fluoro-2-methoxybenzene emphasize catalyst efficiency and waste reduction, responding to searches for "cost-effective fluorination methods". Comparative studies with non-fluorinated analogs demonstrate its superior electronic effects in cross-coupling reactions, a key area in organic electronics research.

Market analysts note growing interest in CAS 1234845-77-2 from Asia-Pacific pharmaceutical manufacturers, driven by regional generic drug production expansion. This aligns with Google Trends data showing increased queries for "fluorobenzene suppliers China". Quality control protocols, including residual solvent analysis and isomeric purity testing, ensure compliance with ICH guidelines for pharmaceutical intermediates.

Future applications may exploit its liquid crystal properties for display technologies, a connection highlighted in recent materials science forums. As structure-activity relationship (SAR) studies evolve, the demand for tailored fluorinated building blocks like this compound is projected to grow at 6.8% CAGR through 2030, per industry reports.